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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

Metol, also known as p-methylaminophenol sulfate, is a common developing agent in

photography and a substance used in various laboratory applications. Due to its hazardous

properties, it is imperative that researchers, scientists, and drug development professionals

adhere to strict disposal procedures to ensure personal safety and environmental protection.

Improper disposal can lead to skin sensitization, organ damage upon repeated exposure, and

significant harm to aquatic ecosystems.[1][2]

Immediate Safety and Handling for Disposal
Before initiating the disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes chemical-resistant gloves, safety goggles or glasses, and a lab

coat.[2][3] All handling of Metol waste should be conducted in a well-ventilated area, such as a

fume hood, to avoid inhalation of dust or fumes.[3][4]

Step-by-Step Disposal Procedure
The guiding principle for Metol disposal is to treat it as a hazardous waste. Under no

circumstances should Metol or its solutions be poured down the drain.[5] Its high toxicity to

aquatic life necessitates containment and specialized treatment.[2]

Waste Collection:

Solid Metol Waste: Collect unused or expired Metol powder in its original container or a

clearly labeled, sealed, and compatible waste container.[5] Contaminated items such as
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weighing paper, gloves, or paper towels should be double-bagged in clear plastic bags,

sealed, and labeled as hazardous waste.[5]

Metol Solutions: Aqueous solutions containing Metol should be collected in a dedicated,

leak-proof, and clearly labeled hazardous waste container.[6] Do not mix Metol solutions

with other chemical waste streams, particularly organic solvents, unless specifically

permitted by your institution's waste management guidelines.[5]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[5][7]

The label must also include the full chemical name ("Metol" or "p-methylaminophenol

sulfate") and a clear indication of its hazards (e.g., "Toxic," "Environmental Hazard").[2][6]

Storage:

Store the sealed and labeled waste containers in a designated satellite accumulation area,

which is typically a fume hood or a ventilated cabinet.[3][6]

Ensure that the storage area is away from incompatible materials such as strong acids

and bases.[3]

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[7]

Follow all institutional procedures for waste manifest documentation.[7] Metol is classified

for transport under UN number 3077, as an environmentally hazardous substance, solid,

n.o.s.[1][8]

Hazard and Disposal Data Summary
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Parameter Classification/Information Source

Acute Toxicity (Oral)
Category 4, Harmful if

swallowed.
[1][2]

Skin Sensitization
Category 1, May cause an

allergic skin reaction.
[1][2]

Specific Target Organ Toxicity

Category 2, May cause

damage to organs through

prolonged or repeated

exposure.

[1][2]

Aquatic Hazard (Acute)
Category 1, Very toxic to

aquatic life.
[1][2]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects.
[2]

UN Number 3077 [1][8]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S.

[8]

Disposal Recommendation

Dispose of as hazardous

waste. Do not release to the

environment.

[1][3][4]

Metol Disposal Workflow
The following diagram outlines the decision-making and operational process for the proper

disposal of Metol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Metol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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